alpha-[2-(3-fluorophenyl) ethyl]-6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-methanol

• Molecular Formula: C19H21FN2OS
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-1-(7-thia-2,5-diazatricyclo[6.5.0.02,6]trideca-1(8),3,5-trien-3-yl)propan-1-ol
• InChI: InChI=1S/C19H21FN2OS/c20-14-6-4-5-13(11-14)9-10-17(23)16-12-21-19-22(16)15-7-2-1-3-8-18(15)24-19/h4-6,11-12,17,23H,1-3,7-10H2
• InChI Key: DNTXAHGNOIGINO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=NC=C(N23)C(CCC4=CC(=CC=C4)F)O

Description

Alpha-[2-(3-fluorophenyl) ethyl]-6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-methanol is a useful research compound. Its molecular formula is C19H21FN2OS and its molecular weight is 344.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 3-(3-fluorophenyl)-1-(6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-yl)-2-propene-1-one (Formula N-6, X=3-fluoro), 1.02 g, in THF (100 mL) at −78° was treated with LiAlH4 (0.27 g) and reacted for 18 hours. The mixture was then maintained at −20° for 24 hours and excess reagent was quenched. The mixture was filtered, the filtrate was concentrated, the residue was dissolved in ethyl acetate, washed with saline, dried and evaporated. The residue (0.30 g) was crystallized from acetonitrile to yield pure α-[2-(3-fluorophenyl) ethyl]-6,7,8,9-tetrahydro-5H-cyclohept[d]imidazo[2,1-b]thiazol-3-methanol, 0.21 g (m.p. 141-144°), Formula N-7, X=3-fluoro.